N-(4-fluorophenyl)-N'-(2-hydroxyethyl)thiourea

• IUPAC Name: 1-(4-fluorophenyl)-3-(2-hydroxyethyl)thiourea
• InChI: InChI=1S/C9H11FN2OS/c10-7-1-3-8(4-2-7)12-9(14)11-5-6-13/h1-4,13H,5-6H2,(H2,11,12,14)
• InChI Key: FHOSFKLVCXFTBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)NCCO)F
• Molecular Formula: C9H11FN2OS
• Molecular Weight: 214.26 g/mol

Description

N-(4-fluorophenyl)-N’-(2-hydroxyethyl)thiourea is an organic compound that belongs to the class of thioureas Thioureas are characterized by the presence of a thiocarbonyl group (C=S) attached to two nitrogen atoms This particular compound features a 4-fluorophenyl group and a 2-hydroxyethyl group attached to the nitrogen atoms of the thiourea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(4-fluorophenyl)-N’-(2-hydroxyethyl)thiourea typically involves the reaction of 4-fluoroaniline with 2-chloroethanol in the presence of a base to form the intermediate N-(4-fluorophenyl)-N’-(2-hydroxyethyl)amine. This intermediate is then reacted with thiophosgene or ammonium thiocyanate to yield the desired thiourea compound. The reaction conditions often involve moderate temperatures and the use of solvents such as ethanol or dichloromethane.

Industrial Production Methods: On an industrial scale, the production of N-(4-fluorophenyl)-N’-(2-hydroxyethyl)thiourea may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Types of Reactions:

Oxidation: N-(4-fluorophenyl)-N’-(2-hydroxyethyl)thiourea can undergo oxidation reactions, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction of the thiocarbonyl group can yield the corresponding thiol or amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine atom on the phenyl ring can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Sodium methoxide, potassium cyanide.

Major Products:

Sulfoxides and Sulfones: Formed from oxidation reactions.

Thiols and Amines: Formed from reduction reactions.

Substituted Phenyl Derivatives: Formed from nucleophilic substitution reactions.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism by which N-(4-fluorophenyl)-N’-(2-hydroxyethyl)thiourea exerts its effects can vary depending on its application. In biological systems, it may interact with specific enzymes or receptors, leading to inhibition or modulation of their activity. The presence of the fluorophenyl and hydroxyethyl groups can influence its binding affinity and specificity for molecular targets.

Comparison with Similar Compounds

N-(4-fluorophenyl)-N’-(2-hydroxyethyl)thiourea can be compared with other thiourea derivatives such as:

N-phenyl-N’-(2-hydroxyethyl)thiourea: Lacks the fluorine atom, which may affect its reactivity and biological activity.

N-(4-chlorophenyl)-N’-(2-hydroxyethyl)thiourea: Contains a chlorine atom instead of fluorine, which can influence its chemical properties and interactions.

N-(4-methylphenyl)-N’-(2-hydroxyethyl)thiourea: Features a methyl group, which can alter its steric and electronic characteristics.

The presence of the fluorine atom in N-(4-fluorophenyl)-N’-(2-hydroxyethyl)thiourea makes it unique, as fluorine can significantly impact the compound’s reactivity, stability, and biological activity.